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Compound of Interest

Compound Name: GW627368

Cat. No.: B1672473

Audience: Researchers, scientists, and drug development professionals.

Introduction

GW627368 is a potent and selective antagonist of the prostanoid EP4 receptor, with additional
affinity for the human thromboxane A2 (TP) receptor.[1][2][3][4] It is frequently utilized in
preclinical studies to investigate the role of the EP4 receptor in various physiological and
pathological processes, including inflammation and cancer.[2][3][5] Effective and consistent oral
delivery in mouse models is crucial for such in vivo studies. These application notes provide
detailed protocols for the formulation of GW627368 for oral gavage in mice, ensuring
reproducible and effective administration.

Data Presentation
GW627368 Properties

Property Value Source
Molecular Weight 544.62 g/mol [11[2][3]
Formula C30H28N206S [2][3]

) " =100 mg/mL in DMSO
In Vitro Solubility [1][2]

(requires sonication)

Oral Formulations for Mice
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. Achieved Recommended
Formulation Components . Source
Solubility Dosage
10% DMSO,
40% PEG300, As required by
Aqueous-Based > 2.5 mg/mL ] [1][3]
5% Tween-80, study design
45% Saline
) 10% DMSO, As required by
Oil-Based ) > 2.5 mg/mL ) [11[3]
90% Corn Qil study design
GW627368,
Aqueous Polysorbate ]
) Suspension 5-15 mg/kg [5]
Suspension (e.g., Tween 80),

Deionized Water

Experimental Protocols
Protocol 1: Aqueous-Based Formulation for Clear
Solution

This protocol is suitable for studies requiring a clear, homogenous solution for oral
administration.

Materials:

» GW627368 powder

¢ Dimethyl sulfoxide (DMSO), cell culture grade
o Polyethylene glycol 300 (PEG300)

o Tween-80 (Polysorbate 80)

 Sterile Saline (0.9% NacCl)

o Sterile conical tubes (15 mL or 50 mL)

o Pipettes and sterile tips
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Vortex mixer

Water bath or heating block (optional)

Sonicator (optional)

Procedure:

Calculate Required Volumes: Determine the total volume of formulation needed based on
the number of mice, dosage, and administration volume (typically 5-10 mL/kg).

Weigh GW627368: Accurately weigh the required amount of GW627368 powder and place it
in a sterile conical tube.

Initial Dissolution in DMSO: Add the calculated volume of DMSO (10% of the final volume) to
the tube containing the GW627368 powder. Vortex thoroughly. If needed, use an ultrasonic
bath to ensure complete dissolution.[1][2]

Add PEG300: Add the calculated volume of PEG300 (40% of the final volume) to the DMSO
solution. Vortex until the solution is homogenous.

Add Tween-80: Add the calculated volume of Tween-80 (5% of the final volume). Vortex
thoroughly.

Add Saline: Slowly add the sterile saline (45% of the final volume) to the mixture while
vortexing to prevent precipitation.

Final Homogenization: Continue to vortex until the solution is clear and uniform. If
precipitation occurs, gentle warming (e.g., in a 37°C water bath) and/or sonication can be
used to aid dissolution.[3]

Storage: Once prepared, it is recommended to aliquot the solution and store it at -80°C for
long-term stability (up to 2 years) or -20°C for shorter-term stability (up to 1 year).[3][6] Avoid
repeated freeze-thaw cycles.

Protocol 2: Oil-Based Formulation for Clear Solution

This protocol provides an alternative formulation using corn oil as the vehicle.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1672473?utm_src=pdf-body
https://www.benchchem.com/product/b1672473?utm_src=pdf-body
https://www.benchchem.com/product/b1672473?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-16963/GW627368-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/DataSheet/GW627368.html
https://www.medchemexpress.com/GW627368.html
https://www.medchemexpress.com/GW627368.html
https://www.medchemexpress.com/GW627368.html?locale=ja-JP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Materials:

« GW627368 powder

o Dimethyl sulfoxide (DMSO), cell culture grade
e Corn oll, sterile

« Sterile conical tubes (15 mL or 50 mL)

o Pipettes and sterile tips

» Vortex mixer

o Water bath or heating block (optional)

e Sonicator (optional)

Procedure:

o Calculate Required Volumes: Determine the total volume of formulation needed.

» Weigh GW627368: Accurately weigh the required amount of GW627368 powder and place it
in a sterile conical tube.

e Initial Dissolution in DMSO: Add the calculated volume of DMSO (10% of the final volume)
and vortex until the powder is fully dissolved. Sonication can be used if necessary.[1]

e Add Corn Oil: Add the calculated volume of corn oil (90% of the final volume) to the DMSO
solution.

e Final Homogenization: Vortex the mixture thoroughly until a clear and homogenous solution
is achieved. Gentle warming may assist in this process.

o Storage: Store the formulation as described in Protocol 1.

Protocol 3: Aqueous Suspension Formulation
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This protocol is based on a published in vivo study and is suitable when a suspension is
acceptable.[5]

Materials:

« GW627368 powder

o Polysorbate 80 (Tween-80)

» Deionized water, sterile

« Sterile conical tubes (15 mL or 50 mL)
o Pipettes and sterile tips

» Vortex mixer

e Homogenizer or sonicator

Procedure:

e Prepare Vehicle: Prepare a vehicle solution of polysorbate 80 in deionized water. While the
original study does not specify the concentration, a 0.5% to 1% (v/v) solution is a common
starting point for creating stable suspensions.

» Weigh GW627368: Accurately weigh the required amount of GW627368 powder.

o Create Suspension: Add a small amount of the vehicle to the powder to create a paste.
Then, gradually add the remaining vehicle while continuously vortexing or homogenizing to
ensure a uniform suspension.

o Administration: This formulation should be vortexed immediately before each oral gavage
administration to ensure a consistent dose is delivered.

o Storage: Suspensions are generally less stable than solutions. It is recommended to prepare
this formulation fresh before each use.

Mandatory Visualizations
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Step 1: Preparation

Weigh GW627368 Powder

Y

Add 10% DMSO

Step 2: Solubilization
Y

Vortex/Sonicate until Dissolved

Step 3: Vehicle Addition (Aqueous Protocol)
Y

Add 40% PEG300

Y

Add 5% Tween-80

Y

Add 45% Saline

Step 4: Final Homogenization

Vortex until Clear Solution

Step 5: Storage
Y

Aliquot and Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: GW627368
Formulation for Oral Gavage in Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672473#gw627368-formulation-for-oral-gavage-in-
mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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